Cas no 2172526-04-2 ({1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine
• CAS No: 2172526-04-2
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 6297708
• PubChem ID: 165505876
• Update Time: 2025-07-18

{1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine
• 2172526-04-2
• EN300-1282330
• {1-[(5-chlorothiophen-3-yl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C9H13ClN2S/c10-9-3-7(6-13-9)5-12-2-1-8(12)4-11/h3,6,8H,1-2,4-5,11H2
• InChI Key： RSURHIGXRBXSHT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CN1CCC1CN

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine

Chemical Profile of {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine (CAS No. 2172526-04-2)

The compound {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} (CAS No. 2172526-04-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate molecular architecture, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a thiophene ring substituted with a chlorine atom and an azetidine core linked to a methanamine moiety endows it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new therapeutic agents. The thiophene scaffold, known for its stability and biological relevance, has been extensively studied for its role in various pharmacological targets. The introduction of a chlorine atom at the 5-position of the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and facilitating further functionalization. This feature is particularly valuable in synthetic chemistry, where it allows for the construction of more complex derivatives with tailored biological activities.

The azetidine ring, a six-membered saturated heterocycle with two nitrogen atoms, contributes to the compound's overall flexibility and reactivity. This structural motif is often found in biologically active molecules due to its ability to mimic natural amino acid structures, thereby enhancing binding affinity to biological targets. The methanamine group at the 2-position of the azetidine ring provides an additional site for chemical modification, enabling the synthesis of a diverse array of analogs. These modifications can be strategically employed to optimize pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} exhibits characteristics that make it a candidate for multitarget inhibition, a strategy that has shown promise in overcoming drug resistance and improving therapeutic efficacy. The compound's ability to interact with multiple protein targets simultaneously could lead to synergistic effects, enhancing its potential as a therapeutic agent. For instance, its interaction with enzymes involved in signal transduction pathways could provide insights into novel mechanisms for treating conditions such as cancer and inflammation.

The synthesis of {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical synthesis. Key steps include the formation of the azetidine ring through cycloaddition reactions and subsequent functionalization of the thiophene ring via cross-coupling techniques. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that enable the construction of highly functionalized molecules.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} exhibits inhibitory activity against certain enzymes implicated in disease pathways. For example, its interaction with kinases has been observed, indicating potential applications in treating cancers driven by aberrant kinase activity. Additionally, its ability to modulate other enzymatic targets may open avenues for treating inflammatory disorders and neurodegenerative diseases.

The computational modeling of {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have identified key residues on target proteins that mediate its binding affinity. These findings have guided the design of more potent derivatives by highlighting critical interactions that can be optimized through structural modifications. The integration of computational methods with experimental validation has become an indispensable tool in modern drug discovery, streamlining the process from hit identification to lead optimization.

The potential applications of {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} extend beyond traditional therapeutic areas. Its unique structural features make it suitable for developing novel agrochemicals and materials science applications. For instance, derivatives of this compound could exhibit herbicidal or fungicidal properties, contributing to sustainable agriculture practices. Furthermore, its electronic properties might be exploited in organic electronics, where thiophene-based compounds are increasingly being used due to their excellent charge transport capabilities.

The safety and environmental impact of {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} are critical considerations in its development and application. Comprehensive toxicological studies are essential to assess its potential effects on human health and ecosystems. These studies will provide data on toxicity profiles, bioavailability, and degradation pathways, ensuring that its use is safe and environmentally responsible. Regulatory agencies require such information before approving new compounds for commercial use or clinical trials.

In conclusion, {1-(5-chlorothiophen-3-yl)methylazetidin-2-yl}methanamine} (CAS No. 2172526-04-2) stands as a testament to the progress being made in pharmaceutical chemistry through innovative molecular design and synthetic methodologies. Its unique structural features and promising pharmacological properties position it as a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As further studies continue to elucidate its mechanisms of action and optimize its chemical structure, this compound is poised to make significant contributions to both medicinal chemistry and broader scientific communities.